Cas no 121055-64-9 (2,4(1H,3H)-Pyrimidinedione,1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-
• CAS No: 121055-64-9
• MF: C₂₂H₃₉N₃O₅Si₂
• MW: 481.733167886734
• CID: 171499
• PubChem ID: 452043
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-
• (2S,3S,4R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(2,4-dioxopyrimidin-1-yl)oxolane-3-carbonitrile
• 1-(2,5-Bis-O-(t-butyldimethylsilyl)-3-C-cyano-3-deoxy-beta-D-xylopentofuranosyl)uracil
• 1-[2,5-Bis-O-(t-butyldimethylsilyl)-3-C-cyano-3-deoxy-B-D-xylopentofuranosyl]uracil
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-cyano-3-deoxy-2,5-bis-O-((1,1-dimethylethyl)dimethylsilyl)-beta-D-xylofuranosyl)-
• 2,4(1H,3H)-Pyrimidinedione, 1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-.beta.-D-xylofuranosyl]-
• (2S,3S,4R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(2,4-dioxopyrimidin-1-yl)tetrahydrofuran-3-carbonitrile
• 121055-64-9
• DTXSID90923653
• CHEMBL2115438
• 1-{2,5-Bis-O-[tert-butyl(dimethyl)silyl]-3-cyano-3-deoxypentofuranosyl}-4-hydroxypyrimidin-2(1H)-one

• Inchi： 1S/C22H39N3O5Si2/c1-21(2,3)31(7,8)28-14-16-15(13-23)18(30-32(9,10)22(4,5)6)19(29-16)25-12-11-17(26)24-20(25)27/h11-12,15-16,18-19H,14H2,1-10H3,(H,24,26,27)/t15-,16+,18+,19+/m0/s1
• InChI Key： DYJGGZRLTCJHGG-QFHJOOASSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@H](CO[Si](C)(C)C(C)(C)C)[C@@H]1C#N

Computed Properties

• Exact Mass: 481.243
• Monoisotopic Mass: 481.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.09
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.504
• PSA: 106.60000
• LogP: 4.39828